![molecular formula C22H20N2O3 B2973520 2-([1,1'-Biphenyl]-4-yloxy)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)ethanone CAS No. 1903199-34-7](/img/structure/B2973520.png)
2-([1,1'-Biphenyl]-4-yloxy)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)ethanone
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Description
2-([1,1'-Biphenyl]-4-yloxy)-1-(3-(pyridin-3-yloxy)azetidin-1-yl)ethanone, also known as BPAE, is a novel compound that has gained attention in the scientific community for its potential applications in research. BPAE is a chemical compound that has a unique structure, which makes it suitable for various research applications.
Scientific Research Applications
Hydrogen-Bonding Patterns in Enaminones
Research by Balderson et al. (2007) investigated hydrogen-bonding patterns in enaminones, which are structurally similar to the compound . This study is significant for understanding the molecular interactions and crystal structures of such compounds (Balderson et al., 2007).
Synthesis and Biological Evaluation
Thomas et al. (2016) explored the synthesis and biological activity of Schiff’s bases and 2-azetidinones, including compounds related to the one , for their potential antidepressant and nootropic effects (Thomas et al., 2016).
Antimicrobial and Antitubercular Activities
Chandrashekaraiah et al. (2014) synthesized novel pyrimidine-azetidinone analogues and examined their antimicrobial and antitubercular activities. This study highlights the potential of such compounds in combating bacterial and fungal infections (Chandrashekaraiah et al., 2014).
Antibacterial and Antifungal Activities of Derivatives
Patel et al. (2017) researched the synthesis of 4-thiazolidinones and 2-azetidinones derivatives from chalcone, examining their antibacterial and antifungal activities. These findings are crucial for developing new antimicrobial agents (Patel et al., 2017).
Identification and Characterization of Novel Derivatives
Bijlsma et al. (2015) identified and characterized a novel cathinone derivative, providing valuable information for forensic and clinical laboratories in identifying related compounds (Bijlsma et al., 2015).
Synthesis of Bioactive Azetidinones and Thiazolidinones
Chopde et al. (2011) synthesized a novel series of azetidinones and thiazolidinones, showcasing their potential biological activities against bacterial strains (Chopde et al., 2011).
Corrosion Inhibition Efficiency
Hegazy et al. (2012) studied Schiff bases as corrosion inhibitors for carbon steel, highlighting the potential industrial applications of such compounds (Hegazy et al., 2012).
properties
IUPAC Name |
2-(4-phenylphenoxy)-1-(3-pyridin-3-yloxyazetidin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O3/c25-22(24-14-21(15-24)27-20-7-4-12-23-13-20)16-26-19-10-8-18(9-11-19)17-5-2-1-3-6-17/h1-13,21H,14-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQXCICLFZBEBAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)COC2=CC=C(C=C2)C3=CC=CC=C3)OC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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